Cas no 53750-52-0 (4-Iodo-2-methyl-1-butene)

• Product Name: 4-Iodo-2-methyl-1-butene
• CAS No: 53750-52-0
• MF: C₅H₉I
• MW: 196.029433965683
• MDL: MFCD11848509
• CID: 1588279
• PubChem ID: 10262076
• Update Time: 2025-05-19

4-Iodo-2-methyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-Butene, 4-iodo-2-methyl-
• 4-Iodo-2-methyl-1-butene
• 4-iodo-2-methylbut-1-ene
• 3-methylbut-3-en-1-yl iodide
• DTXSID60437479
• WOMUECWVNKNZEP-UHFFFAOYSA-N
• 53750-52-0
• AKOS030255041
• SCHEMBL1229186
• 1-Iodo-3-methyl-3-butene; 4-Iodo-2-methyl-1-butene
• EN300-211986

• MDL： MFCD11848509
• Inchi： 1S/C5H9I/c1-5(2)3-4-6/h1,3-4H2,2H3
• InChI Key： WOMUECWVNKNZEP-UHFFFAOYSA-N
• SMILES： ICCC(=C)C

Computed Properties

• Exact Mass: 195.97447
• Monoisotopic Mass: 195.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 4-Iodo-2-methyl-1-butene

Introduction to 4-Iodo-2-methyl-1-butene (CAS No. 53750-52-0)

4-Iodo-2-methyl-1-butene (CAS No. 53750-52-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₅H₉I and molecular weight of 186.03 g/mol. The presence of the iodine atom in the molecule makes it a valuable intermediate in the synthesis of more complex organic compounds, particularly those requiring halogen substitution.

The chemical structure of 4-Iodo-2-methyl-1-butene consists of a four-carbon chain with a double bond between the second and third carbon atoms and an iodine atom attached to the fourth carbon. The methyl group is attached to the second carbon, which imparts additional stability and reactivity to the molecule. This structure allows for a wide range of chemical transformations, making it a useful building block in synthetic chemistry.

In the field of pharmaceuticals, 4-Iodo-2-methyl-1-butene has been explored as a key intermediate in the synthesis of various drugs and drug candidates. Recent studies have highlighted its role in the development of new therapeutic agents, particularly those targeting specific biological pathways. For example, researchers at the University of California, Los Angeles (UCLA) have utilized this compound in the synthesis of novel antiviral agents that show promise in combating viral infections such as influenza and HIV.

The iodine atom in 4-Iodo-2-methyl-1-butene can be readily substituted with other functional groups through various chemical reactions, such as nucleophilic substitution and coupling reactions. This versatility has led to its use in the synthesis of a wide range of compounds, including those with potential applications in cancer therapy and neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry demonstrated the successful synthesis of a series of small molecules derived from 4-Iodo-2-methyl-1-butene, which exhibited potent anti-cancer activity against several human cancer cell lines.

In materials science, 4-Iodo-2-methyl-1-butene has found applications in the development of advanced materials with unique properties. Its reactivity and ability to form stable polymers make it an attractive candidate for use in polymer chemistry. Researchers at the Massachusetts Institute of Technology (MIT) have reported the synthesis of novel polymers using this compound as a monomer, resulting in materials with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthetic methods for producing 4-Iodo-2-methyl-1-butene have been well-documented in the literature. Common approaches include halogenation reactions using iodine or iodic acid, followed by purification techniques such as distillation or column chromatography. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

Safety considerations are an important aspect when handling 4-Iodo-2-methyl-1-butene. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, 4-Iodo-2-methyl-1-butene (CAS No. 53750-52-0) is a valuable organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it a versatile intermediate for the production of more complex compounds with potential therapeutic and material benefits. Ongoing research continues to explore new uses for this compound, further highlighting its importance in modern chemistry.